amine CAS No. 1248412-64-7](/img/structure/B1469045.png)
[(2,6-Difluorophenyl)methyl](hexan-2-yl)amine
Overview
Description
(2,6-Difluorophenyl)methyl (hexan-2-yl)amine, also known as DFMA, is a small organic molecule that has been the subject of considerable scientific research due to its potential applications in a variety of fields. DFMA is a relatively simple compound consisting of a nitrogen atom linked to two fluorine atoms and two carbon atoms. The two carbon atoms are connected to a hexyl group, giving DFMA a total of nine atoms. DFMA is an important model compound due to its structure, which is similar to many biologically active compounds. As a result, DFMA has been studied extensively to gain a better understanding of the biological effects of related compounds.
Scientific Research Applications
[(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been studied extensively in the scientific community due to its potential applications in a variety of fields. For example, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been studied as a potential drug molecule due to its ability to interact with a variety of biological targets. In addition, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been studied as a potential catalyst for chemical reactions, as well as a potential material for use in organic electronics. Finally, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been studied as a potential tool for understanding the structure and function of proteins and other biological molecules.
Mechanism of Action
The exact mechanism of action of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine is not yet fully understood. However, it is known that [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine interacts with a variety of biological targets, including proteins and enzymes. For example, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been shown to interact with several kinases, including protein kinase A and protein kinase C. In addition, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been shown to interact with several G-protein coupled receptors, such as the serotonin receptor 5-HT2A. These interactions suggest that [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine may act as an agonist or antagonist of these targets, and may be involved in the regulation of a variety of biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine are not yet fully understood. However, studies have shown that [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine can interact with a variety of biological targets, suggesting that it may be involved in the regulation of a variety of biological processes. For example, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been shown to interact with several kinases, suggesting that it may be involved in the regulation of signal transduction pathways. In addition, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has been shown to interact with several G-protein coupled receptors, suggesting that it may be involved in the regulation of neurotransmitter release in the brain.
Advantages and Limitations for Lab Experiments
[(2,6-Difluorophenyl)methyl](hexan-2-yl)amine has several advantages for use in laboratory experiments. For example, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine is relatively easy to synthesize, and is relatively stable in aqueous solutions. In addition, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine is relatively non-toxic, making it safe to use in laboratory experiments. However, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine is also limited in its applications in laboratory experiments. For example, [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine is not soluble in organic solvents, making it difficult to use in certain types of experiments. In addition, the exact mechanism of action of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine is not yet fully understood, making it difficult to predict its effects in certain systems.
Future Directions
The potential applications of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine are still being explored. Future research should focus on understanding the exact mechanism of action of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine, as well as its potential applications in drug discovery and development. In addition, further research should focus on the potential use of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine as a catalyst for chemical reactions, as well as its potential use in organic electronics. Finally, further research should focus on the potential use of [(2,6-Difluorophenyl)methyl](hexan-2-yl)amine as a tool for understanding the structure and function of proteins and other biological molecules.
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]hexan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19F2N/c1-3-4-6-10(2)16-9-11-12(14)7-5-8-13(11)15/h5,7-8,10,16H,3-4,6,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGJNVWFWFRRBEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)NCC1=C(C=CC=C1F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,6-Difluorophenyl)methyl](hexan-2-yl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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